Cas no 2137704-18-6 (3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide)

• Product Name: 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide
• CAS No: 2137704-18-6
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 5259193
• PubChem ID: 165439504
• Update Time: 2025-10-28

3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 2137704-18-6
• EN300-376940
• 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide

• Inchi： 1S/C14H28N2O/c1-11(2)9-13(17)16-10-14(3,4)12-5-7-15-8-6-12/h11-12,15H,5-10H2,1-4H3,(H,16,17)
• InChI Key： ZRARGLJPDXMOJK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NCC(C)(C)C1CCNCC1

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide

3-Methyl-N-[2-Methyl-2-(Piperidin-4-Yl)Propyl]Butanamide: A Comprehensive Overview

The compound with CAS No. 2137704-18-6, known as 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amides, specifically a butanamide derivative, and its structure incorporates a piperidine ring, which is a six-membered saturated ring with one nitrogen atom. The presence of the piperidine moiety contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of piperidine-containing compounds in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The butanamide group in this compound is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Additionally, the methyl substituents on both the butanamide and piperidine rings suggest that this compound may exhibit enhanced stability and selectivity in biological systems.

One of the most intriguing aspects of 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide is its potential as a ligand for various receptor systems. Researchers have explored its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The piperidine ring in this compound is particularly significant, as it can adopt conformations that allow for favorable interactions with these receptors.

Moreover, the synthesis of this compound has been optimized through advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This highlights the importance of modern synthetic methods in producing complex molecules like 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide efficiently.

In terms of applications, this compound has shown promise in preclinical studies as a potential modulator of ion channels. Ion channels are essential for various physiological processes, including nerve signaling and muscle contraction. By targeting these channels, 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide could potentially be developed into treatments for conditions such as epilepsy or chronic pain.

Another area of interest is the study of this compound's pharmacokinetic properties. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its suitability as a drug candidate. Preliminary results indicate that the compound has favorable pharmacokinetic characteristics, making it a strong candidate for further development.

Furthermore, computational modeling techniques have been employed to predict the binding affinity of 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide to various protein targets. These studies have provided valuable insights into its molecular interactions and have guided further experimental work.

In conclusion, 3-methyl-N-[2-methyl-2-(piperidin-4-yl)propyl]butanamide (CAS No. 2137704-18-6) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a promising candidate for future therapeutic applications.